molecular formula C13H11N3O3 B091717 Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- CAS No. 101-51-9

Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-

Cat. No. B091717
CAS RN: 101-51-9
M. Wt: 257.24 g/mol
InChI Key: DQMAUXIQILXETR-UHFFFAOYSA-N
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Description

Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-, is a substance identified in the Colour Index by Colour Index Constitution Number, C.I. 29000 . It is a reaction product with 3-[(4-amino-3-methoxyphenyl)azo]benzenesulfonic acid and carbonic dichloride, sodium salts . The IUPAC name is hexasodium 2-hydroxy-5-[(1E)-2-{4-[({2-methoxy-4-[(1E)-2-(3-sulfonatophenyl)diazen-1-yl]phenyl}carbamoyl)amino]phenyl}diazen-1-yl]benzoate .


Molecular Structure Analysis

The molecular formula of this compound is C27H22N6O8S.2Na . The structure is complex, involving multiple azo groups, a benzoic acid group, and sodium salts .

properties

IUPAC Name

5-[(4-aminophenyl)diazenyl]-2-hydroxybenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11N3O3/c14-8-1-3-9(4-2-8)15-16-10-5-6-12(17)11(7-10)13(18)19/h1-7,17H,14H2,(H,18,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQMAUXIQILXETR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1N)N=NC2=CC(=C(C=C2)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1059232
Record name Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
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Molecular Weight

257.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-

CAS RN

101-51-9
Record name 5-[2-(4-Aminophenyl)diazenyl]-2-hydroxybenzoic acid
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Record name 5-((p-Aminophenyl)azo)salicylic acid
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Record name 5-[(p-Aminophenyl)azo]salicylic acid
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Record name Benzoic acid, 5-[2-(4-aminophenyl)diazenyl]-2-hydroxy-
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Record name Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-
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Record name 5-[(p-aminophenyl)azo]salicylic acid
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